Cas no 7460-74-4 (Phenethyl valerate)

Phenethyl valerate Properties

Names and Identifiers

• Pentanoic acid,2-phenylethyl ester
• 2-phenylethyl pentanoate
• B-PHENYLETHYL VALERATE
• PHENYLETHYL VALERATE
• VALERIC ACID PHENYLETHYL ESTER
• 2-Phenethyl pentanoate
• 2-Phenethyl valerate
• 2-phenylethyl valerate
• phenethyl pentanoate
• phenethyl valerate
• Valeriansaeure-phenaethylester
• Valeric acid,phenethyl ester
• Pentanoic acid, 2-phenylethyl ester
• Valeric acid, phenethyl ester
• Phenylethyl pentanoate
• Phenylethyl N-valerate
• ZXI2952JET
• beta-PHENYLETHYL VALERATE
• Valeric acid, 2-phenylethyl ester
• PDGPIBIURNPBSE-UHFFFAOYSA-N
• Valeric acid, phenethyl ester (8CI)
• valer
• +Expand

• MDL： MFCD00048804
• InChIKey： PDGPIBIURNPBSE-UHFFFAOYSA-N
• Inchi： 1S/C13H18O2/c1-2-3-9-13(14)15-11-10-12-7-5-4-6-8-12/h4-8H,2-3,9-11H2,1H3
• SMILES： O(C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 206.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Heavy Atom Count: 15
• Complexity: 171
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.96250
• PSA: 26.30000
• Refractive Index: n20D 1.4854
• Boiling Point: 287.5°Cat760mmHg
• Flash Point: 111.8°C
• Density: 0.99

Phenethyl valerate Security Information

Phenethyl valerate Customs Data

• HS CODE：2915600000
• Customs Data：

  China Customs Code:

  2915600000

  Overview:

  HS:2915600000 butyrate\Valeric acid, its salts and esters VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2915600000 butanoic acids and pentanoic acids and their salts and esters VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Rhanterium epapposum